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Compound of Interest

Compound Name: 6-Fluoroisoquinolin-4-ol

Cat. No.: B15303526

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available safety and toxicity information
for 6-Fluoroisoquinolin-4-ol. It is intended for informational purposes for a scientific audience
and is not a substitute for a comprehensive risk assessment. A significant lack of empirical data
for this specific compound necessitates a cautious approach, relying on general chemical
hazard classifications and data from structurally related molecules. Further experimental
validation is crucial for a definitive safety and toxicity profile.

Executive Summary

6-Fluoroisoquinolin-4-ol is a fluorinated heterocyclic compound with potential applications in
pharmaceutical and agricultural research.[1] This guide provides an in-depth overview of its
known safety and toxicity profile. Due to a notable absence of specific experimental toxicity
studies on 6-Fluoroisoquinolin-4-ol, this document draws upon Globally Harmonized System
(GHS) classifications and data from analogous compounds to provide a preliminary
assessment. The primary hazards identified are acute oral toxicity and irritation to the skin,
eyes, and respiratory system.[2] A standardized workflow for the comprehensive toxicological
evaluation of a novel chemical entity like 6-Fluoroisoquinolin-4-ol is proposed, accompanied
by detailed experimental protocols for key assays.

Chemical Identification
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Property Value
IUPAC Name 6-fluoroquinolin-4-ol
6-Fluoro-4-hydroxyquinoline, 6-fluoro-4-
Synonyms o
quinolinol
CAS Number 21873-50-7
Molecular Formula CoHeFNO
Molecular Weight 163.15 g/mol
(Image of the chemical structure of 6-
Structure Fluoroisoquinolin-4-ol would be placed here in a

full whitepaper)

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a preliminary hazard assessment for 6-Fluoroisoquinolin-4-ol. It is important to note that
these classifications are often based on computational models or limited data and should be
confirmed through experimental testing.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[2]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2]

Precautionary Statements: Standard precautionary statements for handling this compound
include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective
equipment such as protective gloves, clothing, and eye/face protection.[3][4][5] In case of

exposure, immediate medical attention is advised.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15303526?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Fluoro-4-hydroxyquinoline
https://www.echemi.com/sds/6-fluoroquinoline-pid_Seven22722.html
https://www.chemsrc.com/en/cas/15912-68-2_1194055.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/jrd0217
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15303526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Data Summary

A thorough review of scientific literature and toxicological databases reveals a significant lack
of specific quantitative toxicity data for 6-Fluoroisoquinolin-4-ol. The table below is presented
to highlight the current data gaps.

. Species/Test
Endpoint Value Remarks
System

GHS classification
Acute Oral LD50 No data available - suggests it is harmful

if swallowed.

Acute Dermal LD50 No data available

Acute Inhalation LC50 No data available

Cytotoxicity (IC50) No data available
Structurally related 6-
fluoroquinoline
Genotoxicity No data available - showed potential for
inducing DNA
damage.
Carcinogenicity No data available

Reproductive Toxicity No data available

Inferred Toxicological Profile from Related
Compounds

In the absence of direct data, the toxicological profile of 6-Fluoroisoquinolin-4-ol can be
cautiously inferred from related compounds.

e Isoquinolin-4-ol and Quinolin-4-ol: Safety data for these parent compounds indicate they are
irritants to the skin and eyes.[6][7] Quinolin-4-ol is also classified as harmful if swallowed,
inhaled, or in contact with skin.[6]
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e Fluoroquinolines: Studies on various fluoroquinolines have indicated a potential for
genotoxicity. For instance, 6-fluoroquinoline has been shown to induce unscheduled DNA
synthesis in rat hepatocytes, suggesting it can cause DNA damage. This raises a concern
that 6-Fluoroisoquinolin-4-ol may also have genotoxic potential, which would require
experimental verification using assays like the Ames test.

Proposed Experimental Workflow for Toxicity
Assessment

A systematic evaluation of the safety and toxicity of a novel compound like 6-
Fluoroisoquinolin-4-ol is essential. The following workflow outlines a standard approach,
progressing from in vitro to in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluoroisoquinolin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15303526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

